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Cat. No.: B1198281 Get Quote

An In-depth Technical Guide to the Safety and Handling of cis-1,2-Cyclohexanedicarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cis-1,2-
cyclohexanedicarboxylic acid (CAS No. 610-09-3), a compound utilized in various research

and development applications, including its role as a reference standard in analytical method

development and validation.[1] Adherence to proper safety protocols is crucial when working

with this chemical to mitigate potential risks.

Hazard Identification and Classification
cis-1,2-Cyclohexanedicarboxylic acid is classified as a hazardous substance. According to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its

primary hazards are skin and eye irritation.[2][3]

GHS Classification:

Skin Corrosion/Irritation, Category 2[2]

Serious Eye Damage/Eye Irritation, Category 2A[2]

Signal Word: Warning[2]
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Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

Some sources also indicate that it may be harmful if swallowed (Acute toxicity, Oral, Category

4).[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of cis-1,2-cyclohexanedicarboxylic
acid is presented in the table below.

Property Value Reference

Molecular Formula C₈H₁₂O₄ [4]

Molecular Weight 172.18 g/mol [3][4]

Appearance White solid/crystalline powder [3][5]

Melting Point 188 - 192 °C (370.4 - 377.6 °F) [5]

Odor No information available [5]

Exposure Controls and Personal Protection
To ensure the safety of laboratory personnel, appropriate engineering controls and personal

protective equipment (PPE) must be utilized.

Engineering Controls
Work in a well-ventilated area.[4] The use of a local exhaust ventilation system or a chemical

fume hood is recommended to prevent the dispersion of dust.[2][6]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[6]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling cis-1,2-cyclohexanedicarboxylic acid.

PPE Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.

To prevent eye contact which

can cause serious irritation.[2]

[4]

Skin Protection

Impervious protective gloves

(inspected prior to use) and

appropriate protective clothing

to prevent skin exposure.

To prevent skin contact which

can cause irritation.[2][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required if

exposure limits are exceeded

or if irritation is experienced.

To prevent inhalation of dust.

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the chemical

and the safety of the work environment.

Handling Protocols
Avoid contact with skin, eyes, and clothing.[1][2]

Avoid the formation and dispersion of dust.[2][4]

Do not breathe dust.[5]

Wash hands and face thoroughly after handling.[2]
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Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage Conditions
Keep the container tightly closed.[2]

Store in a cool, dry, and well-ventilated area.[2][4]

Protect from moisture, as the substance is stable under normal conditions but should avoid

exposure to moisture.[2]

Store under an inert gas.[2]

First Aid Measures
In the event of exposure to cis-1,2-cyclohexanedicarboxylic acid, the following first aid

procedures should be followed promptly.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water

for several minutes, also under the eyelids, for

at least 15 minutes.[2][5] If present and easy to

do, remove contact lenses.[2] If eye irritation

persists, get medical advice/attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash off with plenty of soap and water.[2][5]

If skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If the person feels

unwell, get medical advice/attention.[2] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration, but do not

use mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[4]

Ingestion

Rinse the mouth with water.[2][4] Do NOT

induce vomiting.[6] Get medical

advice/attention.[2]
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Exposure Occurs

Routes of Exposure

First Aid Actions

Medical Attention

Exposure to cis-1,2-Cyclohexanedicarboxylic Acid
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Remove contact lenses
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Keep comfortable

Rinse mouth with water
Do NOT induce vomiting
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Accidental Release and Firefighting Measures
Accidental Release Measures
In the case of a spill, the following protocol should be enacted to ensure containment and

cleanup without endangering personnel.

Spill Response Protocol:

Ensure adequate ventilation.

Evacuate non-essential personnel from the spill area and control entry.[2]
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Wear suitable personal protective equipment, including gloves, safety goggles, and

respiratory protection.[2]

Avoid dust formation.[4]

Contain the spill. Prevent the product from entering drains.[2]

Clean up the spill. Sweep up the solid material and shovel it into a suitable, labeled container

for disposal.[5]

Dispose of the waste in accordance with local and national regulations.[2] Entrust disposal to

a licensed waste disposal company.[2]
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Spill Occurs
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Firefighting Measures
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Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO₂).

[2] Water spray, dry chemical, and chemical foam are also appropriate.[5]

Specific Hazards: No specific hazards during firefighting have been identified.[2] However,

hazardous combustion products may include carbon monoxide (CO) and carbon dioxide

(CO₂).[5]

Protective Equipment for Firefighters: Firefighters should use personal protective equipment,

including a self-contained breathing apparatus (SCBA) with pressure-demand

(MSHA/NIOSH approved or equivalent) and full protective gear.[2][5]

Stability and Reactivity
Chemical Stability: The substance is stable under normal conditions.[2]

Conditions to Avoid: Avoid incompatible products and the formation of dust.[5][6] Exposure to

moisture should also be avoided.[2]

Incompatible Materials: Keep away from strong oxidizing agents.[5]

Hazardous Reactions: No hazardous reactions are known to occur under normal processing.

[2][5]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce

carbon monoxide and carbon dioxide.[5]

Toxicological and Ecological Information
Acute Toxicity: No acute toxicity information is available for this product.[5]

Sensitization: No information on sensitization is available.[5]

Carcinogenicity: There is no information available to indicate that this substance is

carcinogenic.[5]

Ecotoxicity: No specific data is available, but it is advised to prevent the product from

entering drains.[2]
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Disposal Considerations
Disposal of cis-1,2-cyclohexanedicarboxylic acid and its containers must be conducted in

accordance with all applicable local, state, and federal regulations.[2] It is recommended to use

a licensed waste disposal company.[2] Before disposing of the container, ensure it is

completely empty.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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